Cas no 141032-65-7 (Benzenamine, N-methyl-N-(2-methylbutyl)-)

• Product Name: Benzenamine, N-methyl-N-(2-methylbutyl)-
• CAS No: 141032-65-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 1300218
• PubChem ID: 71343456
• Update Time: 2025-04-20

Benzenamine, N-methyl-N-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-N-(2-methylbutyl)-
• N-methyl-N-(2-methylbutyl)aniline
• 141032-65-7
• DTXSID90770048

• Inchi： 1S/C12H19N/c1-4-11(2)10-13(3)12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3
• InChI Key： JDYWUAJUGIUTCV-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)CC(C)CC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24